![molecular formula C14H22ClN3O B1441642 2-Amino-1-(4-methyl-1-piperazinyl)-3-phenyl-1-propanone hydrochloride CAS No. 1236254-88-8](/img/structure/B1441642.png)
2-Amino-1-(4-methyl-1-piperazinyl)-3-phenyl-1-propanone hydrochloride
Overview
Description
2-Amino-1-(4-methyl-1-piperazinyl)-3-phenyl-1-propanone hydrochloride, also known as MPPP, is a chemical compound used in research laboratories for various scientific applications. It is a synthetic compound that is structurally similar to the neurotransmitter dopamine and is used as an agonist of the dopamine D2 receptor. MPPP is also known to be a precursor for the synthesis of the designer drug mephedrone.
Scientific Research Applications
Carbon Dioxide Capture
Research has shown the potential use of piperazine and related compounds in carbon dioxide (CO2) capture technologies. A study by Hartono et al. (2013) reports on the vapor-liquid equilibrium (VLE) data for binary aqueous solutions of 2-amino-2-methyl-1-propanol (AMP) and piperazine (Pz) and their ternary solutions, indicating their effectiveness in CO2 capture processes. Another study by Samanta and Bandyopadhyay (2009) highlights the absorption of CO2 into aqueous solutions of piperazine activated 2-amino-2-methyl-1-propanol (AMP), showing the efficiency of these solutions in capturing CO2 (Hartono et al., 2013) (Samanta & Bandyopadhyay, 2009).
Synthesis and Pharmacological Evaluation
Compounds with piperazine moiety have been synthesized and evaluated for their pharmacological activities. Kumar et al. (2017) synthesized a series of piperazine derivatives and investigated their antidepressant and antianxiety activities, indicating the potential therapeutic applications of these compounds (Kumar et al., 2017).
Chemical Synthesis and Characterization
The synthesis and characterization of piperazine substituted quinolones by Fathalla and Pazdera (2017) explore the chemical versatility of piperazine derivatives, showing their potential use in the development of novel chemical entities (Fathalla & Pazdera, 2017).
Stability and Degradation Studies
Studies on the stability and degradation of aqueous amine solutions, including compounds related to piperazine, provide insight into their potential industrial applications and environmental impact. Freeman et al. (2010) investigated the degradation of aqueous piperazine in carbon dioxide capture, highlighting its stability and resistance to thermal degradation, which is crucial for industrial applications (Freeman et al., 2010).
properties
IUPAC Name |
2-amino-1-(4-methylpiperazin-1-yl)-3-phenylpropan-1-one;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O.ClH/c1-16-7-9-17(10-8-16)14(18)13(15)11-12-5-3-2-4-6-12;/h2-6,13H,7-11,15H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBJCEXLUPUKKEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C(CC2=CC=CC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.